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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of high-purity

propachlor ethanesulfonic acid (ESA) analytical standard. Propachlor ESA is a major

metabolite of the herbicide propachlor, and its detection and quantification are crucial for

environmental monitoring, food safety assessment, and toxicological studies.[1] This analytical

standard serves as a certified reference material for the accurate calibration of analytical

instruments and the validation of methods for its determination in various matrices.[1][2]

Analytical Applications
The high-purity propachlor ESA analytical standard is primarily intended for use in

chromatographic methods for the separation, identification, and quantification of propachlor
ESA residues in environmental and biological samples.

Primary applications include:

Environmental Monitoring: Quantification of propachlor ESA in soil and water samples to

assess environmental contamination and study its fate and transport.

Food Safety: Determination of propachlor ESA residues in food products to ensure

compliance with regulatory limits.[1]
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Toxicological Research: Use as a reference standard in studies investigating the metabolic

pathways and potential toxicity of propachlor.

Method Development and Validation: Essential for establishing the accuracy, precision,

linearity, and sensitivity of analytical methods for propachlor ESA detection.

Physicochemical and Stability Data
Proper storage and handling of the analytical standard are critical to maintain its integrity and

ensure accurate analytical results.

Property Value Reference

Chemical Name
Sodium 2-oxo-2-(N-propan-2-

ylanilino)ethanesulfonate
--INVALID-LINK--

CAS Number 947601-88-9 [2][3]

Molecular Formula C₁₁H₁₄NNaO₄S [3]

Molecular Weight 279.29 g/mol [3]

Appearance Solid

Solubility
Soluble in Methanol,

Acetonitrile
[2][4]

Storage Conditions Refrigerated (2-8 °C) [2]

Shelf Life (in solution)

Approximately 24 months

under recommended storage

conditions.

[4]

Stability

Stable under recommended

storage. Decomposes in

strongly acidic or alkaline

conditions.

Experimental Protocols
Preparation of Standard Solutions
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Objective: To prepare accurate working standard solutions for calibration and spiking

experiments.

Materials:

High-purity propachlor ESA analytical standard

Methanol or Acetonitrile (HPLC or LC-MS grade)

Volumetric flasks (Class A)

Calibrated pipettes or microsyringes

Procedure:

Allow the analytical standard vial to equilibrate to room temperature before opening to

prevent condensation.

Accurately weigh a precise amount of the propachlor ESA standard.

Dissolve the weighed standard in a small volume of the chosen solvent (Methanol or

Acetonitrile) in a volumetric flask.

Sonicate for 5-10 minutes to ensure complete dissolution.

Bring the solution to the final volume with the solvent and mix thoroughly. This is your stock

solution.

Perform serial dilutions of the stock solution with the same solvent to prepare a series of

working standard solutions of known concentrations for constructing a calibration curve.

Store the stock and working standard solutions in amber vials at 2-8 °C.

Sample Preparation: Extraction from Water Samples
Objective: To extract propachlor ESA from water samples for subsequent analysis.

Materials:
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Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Methanol

Deionized water

Nitrogen evaporator

Vortex mixer

Procedure:

Condition the SPE cartridge: Pass 5 mL of methanol followed by 5 mL of deionized water

through the cartridge.

Load the sample: Pass a known volume of the water sample (e.g., 100 mL) through the

conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

Wash the cartridge: Wash the cartridge with 5 mL of deionized water to remove interfering

substances.

Dry the cartridge: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

Elute the analyte: Elute the propachlor ESA from the cartridge with a suitable solvent, such

as methanol or acetonitrile (e.g., 2 x 3 mL).

Concentrate the eluate: Evaporate the eluate to dryness under a gentle stream of nitrogen at

a temperature not exceeding 40°C.

Reconstitute: Reconstitute the residue in a small, known volume of the mobile phase used

for the chromatographic analysis.

Filter: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the

analytical instrument.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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Objective: To quantify propachlor ESA using HPLC with UV or Mass Spectrometric (MS)

detection.

Parameter Condition

Instrument
HPLC system with a UV or Mass Spectrometer

detector

Column
C18 reverse-phase column (e.g., 4.6 mm x 150

mm, 5 µm)

Mobile Phase
A gradient of Acetonitrile and Water (with 0.1%

formic acid)

Flow Rate 1.0 mL/min

Injection Volume 10-20 µL

Column Temperature 30 °C

UV Detection 210 nm

MS Detection

Electrospray Ionization (ESI) in negative mode,

monitoring specific m/z transitions for propachlor

ESA

Analysis Procedure:

Equilibrate the HPLC system with the initial mobile phase conditions.

Inject the prepared standard solutions to generate a calibration curve.

Inject the prepared sample extracts.

Identify and quantify propachlor ESA in the samples by comparing the retention time and

peak area with those of the analytical standards.

Signaling and Metabolic Pathways
Microbial Degradation Pathway of Propachlor
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Propachlor is known to be degraded by soil microorganisms through various metabolic

pathways. The following diagram illustrates two distinct degradation pathways identified in

Pseudomonas sp. and Acinetobacter sp..

Microbial Degradation of Propachlor
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Microbial degradation pathways of propachlor.
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Potential Cellular Signaling Pathway Affected by Amide
Herbicides
Some amide herbicides, structurally related to propachlor, have been shown to induce

cytotoxicity through the activation of the Transient Receptor Potential Ankyrin 1 (TRPA1)

channel, a non-selective cation channel. This activation leads to an influx of calcium ions,

which can trigger downstream cellular stress responses.
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Potential Cytotoxicity Pathway of Amide Herbicides
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Proposed cytotoxicity pathway for amide herbicides.

It is important to note that while this pathway has been suggested for other amide herbicides,

further research is needed to confirm the specific effects of propachlor and propachlor ESA on
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this and other cellular signaling pathways. Some studies also suggest that various herbicides

can induce oxidative stress, which can impact numerous cellular processes.[5]

Safety Precautions
Propachlor ESA should be handled in a laboratory setting by trained personnel.[6] Users

should consult the Safety Data Sheet (SDS) for comprehensive information on safety and

handling. General safety precautions include:

Wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Handling the compound in a well-ventilated area or a fume hood.

Avoiding inhalation of dust or contact with skin and eyes.

In case of exposure, follow the first-aid measures outlined in the SDS.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for the user's own internal standard operating procedures (SOPs) and

risk assessments. Users should always adhere to good laboratory practices and consult the

relevant safety documentation before handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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